Cas no 938361-05-8 ((2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acidhydrochloride)

• Product Name: (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acidhydrochloride
• CAS No: 938361-05-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1085334
• PubChem ID: 20991085
• Update Time: 2025-10-30

(2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acidhydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylindolin-1-yl)acetic acid
• (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic acidhydrochloride
• 2-(2-methyl-2,3-dihydroindol-1-yl)acetic acid
• AKOS016336042
• (2-methyl-2,3-dihydro-1H-indol-1-yl)acetic acid
• AKOS002339309
• CS-0321717
• 938361-05-8
• ALBB-011789
• STK897770
• 1H-indole-1-acetic acid, 2,3-dihydro-2-methyl-, hydrochloride
• (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acidhydrochloride

• MDL： MFCD09710658
• Inchi： 1S/C11H13NO2/c1-8-6-9-4-2-3-5-10(9)12(8)7-11(13)14/h2-5,8H,6-7H2,1H3,(H,13,14)
• InChI Key： HRKSSOYXXRCQAM-UHFFFAOYSA-N
• SMILES： OC(CN1C2C=CC=CC=2CC1C)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

(2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acidhydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acidhydrochloride

Introduction to (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acid Hydrochloride (CAS No. 938361-05-8)

(2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acid Hydrochloride (CAS No. 938361-05-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MIDA (Methylindolinylacetic Acid), is a derivative of indole and belongs to the class of indolinylacetic acids. Its unique chemical structure and pharmacological properties make it a valuable candidate for various therapeutic applications.

The chemical formula of (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acid Hydrochloride is C₁₁H₁₄NO₂·HCl, and it has a molecular weight of approximately 227.7 g/mol. The compound is characterized by its indole ring system, which is substituted with a methyl group at the 2-position and an acetic acid moiety attached to the indole nitrogen. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acid Hydrochloride has been extensively studied for its potential therapeutic effects. One of the key areas of research has been its role as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acid Hydrochloride has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acid Hydrochloride have also been studied in detail. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its half-life is moderate, allowing for once or twice daily dosing regimens in clinical settings.

In addition to its therapeutic potential, (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acid Hydrochloride has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable tool for understanding the molecular mechanisms underlying various diseases. For instance, it has been used to study the role of specific enzymes and receptors in inflammatory and neurodegenerative processes.

The safety profile of (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acid Hydrochloride has also been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (2-Methyl-2,3-dihydro-1H-indol-1-yl)acetic Acid Hydrochloride (CAS No. 938361-05-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field of medicinal chemistry.